Cas no 851807-69-7 (3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- (3-nitrophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- Methanone, [4,5-dihydro-2-[(3-pyridinylmethyl)thio]-1H-imidazol-1-yl](3-nitrophenyl)-
- 3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
- 851807-69-7
- F0630-1705
- (3-nitrophenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
- AKOS024589413
- SR-01000127402-1
- SR-01000127402
- 3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
-
- Inchi: 1S/C16H14N4O3S/c21-15(13-4-1-5-14(9-13)20(22)23)19-8-7-18-16(19)24-11-12-3-2-6-17-10-12/h1-6,9-10H,7-8,11H2
- InChI Key: IMZCUKBAPWCSLA-UHFFFAOYSA-N
- SMILES: C(N1C(SCC2=CC=CN=C2)=NCC1)(C1=CC=CC([N+]([O-])=O)=C1)=O
Computed Properties
- Exact Mass: 342.07866149g/mol
- Monoisotopic Mass: 342.07866149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
- XLogP3: 2
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 543.3±60.0 °C(Predicted)
- pka: 4.67±0.10(Predicted)
3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0630-1705-10mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-15mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-5μmol |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-3mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-40mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-2mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-25mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-20μmol |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-2μmol |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0630-1705-75mg |
3-({[1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine |
851807-69-7 | 90%+ | 75mg |
$208.0 | 2023-05-17 |
3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Related Literature
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Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
Additional information on 3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
3-({1-(3-Nitrobenzoyl)-4,5-Dihydro-1H-Imidazol-2-Ylsulfanyl}Methyl)Pyridine: A Comprehensive Overview
The compound 3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, identified by the CAS number 851807-69-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a sulfanyl group attached to a dihydroimidazole moiety. The presence of the nitrobenzoyl group further enhances its chemical reactivity and functional versatility.
Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The dihydroimidazole ring, a key structural component, has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. Researchers have also explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The use of these cutting-edge methodologies underscores the compound's relevance in modern chemical research.
In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it valuable in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced electronic materials and sensors.
Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under different conditions with remarkable accuracy. By employing density functional theory (DFT) calculations and molecular docking studies, scientists have gained insights into its interaction with biological targets, paving the way for more targeted drug design strategies.
The compound's structural diversity also lends itself to applications in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively, with promising results in asymmetric catalysis and enantioselective synthesis. These findings highlight its potential as a versatile tool in both academic and industrial settings.
In conclusion, 3-({1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine represents a significant advancement in organic chemistry. Its unique structure, coupled with its diverse functional groups, positions it as a valuable asset in various fields, from drug discovery to materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial contexts.
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